Cas no 2228468-46-8 (2-Amino-2-methyl-3-phenylbutan-1-ol)

• Product Name: 2-Amino-2-methyl-3-phenylbutan-1-ol
• CAS No: 2228468-46-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5600316
• PubChem ID: 165669365
• Update Time: 2023-08-23

2-Amino-2-methyl-3-phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228468-46-8
• 2-amino-2-methyl-3-phenylbutan-1-ol
• EN300-1861537
• 2-Amino-2-methyl-3-phenylbutan-1-ol

• Inchi： 1S/C11H17NO/c1-9(11(2,12)8-13)10-6-4-3-5-7-10/h3-7,9,13H,8,12H2,1-2H3
• InChI Key： LQJQVDBYWGUMTQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C(C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives